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Cat. No.: B1241960 Get Quote

Introduction

Sodium thiosulfate, commonly known as "hypo," is a critical component in traditional black-and-

white photographic processing. Its primary function is to act as a fixing agent, a chemical that

removes unexposed and undeveloped silver halide crystals from the film or paper emulsion.

This process stabilizes the photographic image, rendering it permanent and insensitive to

further action by light. Without proper fixing, the remaining light-sensitive silver halides would

darken over time, eventually obscuring the developed image. These application notes provide

detailed protocols and quantitative data for the use of sodium thiosulfate in photographic fixing

for researchers, scientists, and professionals in drug development who may use photographic

materials for documentation and analysis.

Chemical Mechanism of Action

The fixing process relies on the ability of the thiosulfate ion (S₂O₃²⁻) to form soluble complexes

with silver ions (Ag⁺). The unexposed silver halide crystals (AgX, where X is typically Br⁻ or

Cl⁻) in the photographic emulsion are insoluble in water. Sodium thiosulfate solution converts

these insoluble crystals into soluble silver-thiosulfate complexes, which can then be washed

away, leaving only the stable metallic silver that forms the image.

The key chemical reactions are as follows:

AgX(s) + 2S₂O₃²⁻(aq) → [Ag(S₂O₃)₂]³⁻(aq) + X⁻(aq) AgX(s) + 3S₂O₃²⁻(aq) →

[Ag(S₂O₃)₃]⁵⁻(aq) + X⁻(aq)
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Data Presentation
The efficiency of the fixing process is dependent on several factors, including the concentration

of the sodium thiosulfate, the temperature of the solution, the duration of fixing, and the

composition of the photographic emulsion. The following tables summarize key quantitative

data for the use of sodium thiosulfate fixers.

Table 1: Composition of Standard Sodium Thiosulfate Fixing Baths
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Fixer Type Component Formula
Concentration

(g/L)
Function

Simple (Non-

Hardening)

Sodium

Thiosulfate

(pentahydrated)

Na₂S₂O₃·5H₂O 200-300 Fixing Agent

Sodium Sulfite

(anhydrous)
Na₂SO₃ 10-25

Preservative

(prevents

decomposition of

thiosulfate)

Kodak F-24

(Non-Hardening

Acid Fixer)

Sodium

Thiosulfate

(pentahydrated)

Na₂S₂O₃·5H₂O 240 Fixing Agent

Sodium Sulfite

(anhydrous)
Na₂SO₃ 10 Preservative

Sodium Bisulfite NaHSO₃ 25

Acidifier

(neutralizes

developer

carryover)

Kodak F-5 (Acid

Hardening Fixer)

Sodium

Thiosulfate

(pentahydrated)

Na₂S₂O₃·5H₂O 240 Fixing Agent

Sodium Sulfite

(anhydrous)
Na₂SO₃ 15 Preservative

Acetic Acid

(28%)
CH₃COOH 48 mL Acidifier

Boric Acid

(crystals)
H₃BO₃ 7.5

Buffer (maintains

pH)

Potassium Alum
KAl(SO₄)₂·12H₂

O
15

Hardening Agent

(protects

emulsion)
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Table 2: Recommended Fixing Times and Temperatures

Material Fixer Type Temperature
Recommended

Fixing Time
Notes

Black & White

Film

Simple or Acid

Fixer

18-21°C (65-

70°F)
5-10 minutes

Agitate

intermittently.

Fixing time

should be at

least twice the

clearing time.

Fiber-Based

Paper

Simple or Acid

Fixer

18-21°C (65-

70°F)
10 minutes (total)

Recommended

to use a two-bath

fixing method (5

minutes in each

bath).

Resin-Coated

Paper

Simple or Acid

Fixer

18-21°C (65-

70°F)
2-4 minutes

Shorter fixing

times are

required due to

the non-

absorbent base.

Table 3: Working Capacity of Sodium Thiosulfate Fixing Baths
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Material Fixing Method
Capacity per Liter of Working

Solution

Black & White Film (35mm, 36

exp. or 120)
Single Bath 10-15 rolls

Black & White Film (35mm, 36

exp. or 120)
Two-Bath 15-20 rolls in the first bath

Photographic Paper (8x10 inch

prints)
Single Bath 10-15 prints

Photographic Paper (8x10 inch

prints)
Two-Bath

Up to 40 prints in the first bath.

[1]

Experimental Protocols
Protocol 1: Preparation of a Simple (Non-Hardening) Sodium Thiosulfate Fixer

Objective: To prepare a 1-liter stock solution of a simple sodium thiosulfate fixer suitable for

general-purpose film and paper fixing.

Materials:

Sodium Thiosulfate, pentahydrated (Na₂S₂O₃·5H₂O)

Sodium Sulfite, anhydrous (Na₂SO₃)

Distilled or deionized water

Graduated cylinders

Stirring rod

Storage bottle

Procedure:

Measure 750 mL of warm water (approximately 50°C/125°F) into a beaker.
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While stirring, slowly add 240 g of sodium thiosulfate pentahydrate. Continue stirring until

fully dissolved. The dissolution process is endothermic and will cool the solution.

Add 15 g of anhydrous sodium sulfite to the solution and stir until dissolved.

Add cool water to make a final volume of 1 liter.

Transfer the solution to a clearly labeled storage bottle.

Protocol 2: Preparation of Kodak F-5 Acid Hardening Fixer

Objective: To prepare a 1-liter stock solution of an acid hardening fixer that provides additional

protection to the emulsion layer.

Materials:

Sodium Thiosulfate, pentahydrated (Na₂S₂O₃·5H₂O)

Sodium Sulfite, anhydrous (Na₂SO₃)

Acetic Acid, 28% solution

Boric Acid, crystalline

Potassium Alum (KAl(SO₄)₂·12H₂O)

Distilled or deionized water

Beakers and graduated cylinders

Stirring rod

Storage bottle

Procedure:

Start with 600 mL of warm water (approximately 50°C/125°F).[2]

Dissolve 240 g of sodium thiosulfate pentahydrate in the warm water with constant stirring.[2]
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Add 15 g of anhydrous sodium sulfite and stir until dissolved.[2]

In a separate container, carefully measure 48 mL of 28% acetic acid. Slowly add the acid to

the main solution while stirring.

Add 7.5 g of crystalline boric acid and stir until dissolved.[2]

Add 15 g of potassium alum and continue to stir until the solution is clear.[2]

Add cold water to bring the final volume to 1 liter.

Store in a labeled, tightly capped bottle.

Protocol 3: The Photographic Fixing Process

Objective: To properly fix an exposed and developed photographic material.

Procedure:

After development, immerse the film or paper in a stop bath (typically a dilute solution of

acetic acid) for 30-60 seconds with agitation to neutralize the developer.

Drain the stop bath and immerse the material in the prepared sodium thiosulfate fixing bath.

Agitate continuously for the first 30 seconds, and then intermittently (e.g., for 5 seconds

every 30 seconds) for the remainder of the fixing time as specified in Table 2.

For archival processing of fiber-based papers, a two-bath fixing method is recommended.

After the first bath, transfer the print to a second, fresh fixing bath for the same duration.

After fixing is complete, wash the material in running water for the appropriate time (5-10

minutes for resin-coated paper, 20-30 minutes for film, and up to 1 hour for fiber-based

paper) to remove all residual fixing chemicals. The use of a hypo clearing agent can

significantly reduce wash times.

Dry the processed material in a dust-free environment.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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